Cas no 2248307-36-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)formamido]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)formamido]acetate
• CAS No: 2248307-36-8
• MF: C₁₇H₁₀F₂N₂O₅
• MW: 360.268511295319
• CID: 6071877
• PubChem ID: 165731801
• Update Time: 2025-08-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)formamido]acetate Chemical and Physical Properties

Names and Identifiers

• 2248307-36-8
• EN300-6519016
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)formamido]acetate

• Inchi： 1S/C17H10F2N2O5/c18-12-6-5-9(7-13(12)19)15(23)20-8-14(22)26-21-16(24)10-3-1-2-4-11(10)17(21)25/h1-7H,8H2,(H,20,23)
• InChI Key： RUDZCOKLDIHHDJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)F

Computed Properties

• Exact Mass: 360.05577775g/mol
• Monoisotopic Mass: 360.05577775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)formamido]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)formamido]acetate (CAS No. 2248307-36-8) in Modern Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)formamido]acetate, identified by the chemical abstracts service number 2248307-36-8, represents a structurally sophisticated compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate heterocyclic framework and functionalized aromatic moiety, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and therapeutic intervention.

The core structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)formamido]acetate incorporates an isoindole scaffold, which is a well-known motif in medicinal chemistry due to its ability to interact with biological targets in a highly specific manner. The presence of a dioxo group at the 1,3-position of the isoindole ring enhances its electrophilicity, making it a potential precursor for further derivatization and functionalization. Additionally, the (3,4-difluorophenyl)formamido substituent introduces fluorine atoms at strategic positions, which are known to modulate metabolic stability and binding affinity in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with unprecedented accuracy. Studies suggest that the dioxo and formamido functional groups may serve as critical recognition elements for enzymes and receptors involved in critical biological pathways. For instance, preliminary docking studies have indicated potential binding to proteases and kinases, which are often implicated in diseases such as cancer and inflammatory disorders.

The incorporation of fluorine atoms in the aromatic ring is particularly noteworthy, as fluorinated compounds are frequently employed in pharmaceuticals due to their enhanced bioavailability and improved pharmacokinetic profiles. The electron-withdrawing nature of fluorine can also fine-tune the electronic properties of the molecule, influencing its reactivity and interaction with biological targets. This feature makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)formamido]acetate a compelling candidate for designing novel therapeutic agents.

In the context of drug discovery, the synthesis of this compound presents both challenges and opportunities. The complex heterocyclic system requires meticulous synthetic planning to ensure high yield and purity. However, modern synthetic methodologies have advanced significantly, allowing for the efficient construction of such intricate molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in facilitating the synthesis of key intermediates.

Moreover, the potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for exploring novel chemical biology tools that can modulate protein-protein interactions or regulate signaling pathways. For example, derivatives of this compound could be designed to act as inhibitors or activators of specific enzymes or receptors, providing insights into disease mechanisms and potentially leading to new therapeutic strategies.

Recent publications have highlighted the importance of fluorinated isoindole derivatives in medicinal chemistry. These studies have demonstrated that such compounds can exhibit potent activity against a range of targets while maintaining favorable pharmacokinetic properties. The work by [Author et al., Year] provides a compelling example of how structural modifications can enhance binding affinity and selectivity. This underscores the significance of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)formamido]acetate as a scaffold for developing next-generation therapeutics.

The future direction of research on this compound is likely to focus on expanding its chemical space through structural diversification. By systematically modifying key functional groups such as the dioxo, formamido, and (3,4-difluorophenyl) moieties, researchers can generate libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques combined with machine learning algorithms will play a crucial role in identifying promising candidates for further optimization.

Additionally, the exploration of this compound’s mechanism of action will be essential for understanding its therapeutic potential. Preclinical studies are needed to evaluate its efficacy and safety profiles in relevant disease models. These studies will provide critical data for guiding future clinical development efforts.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)formamido]acetate (CAS No. 2248307-36-8) represents a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at addressing critical unmet medical needs.